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Chemical Identity and Role of Flufenacet Oxalate

The table below summarizes the key identification and role information for flufenacet oxalate.

Property Description

IUPAC Name (4-fluorophenyl)(propan-2-yl)aminoacetic acid [1]

CAS RN 201668-31-7 [1]

Chemical
Formula

C₁₁H₁₂FNO₃ [1]

Pesticide Type Metabolite (of the herbicide Flufenacet) [1]

Formation
Medium

Soil; Plant; Animal; Groundwater; Surface water [1]

Role & Origin A major transformation product resulting from the environmental degradation and

metabolism of the parent herbicide, flufenacet [1].
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Environmental Fate and Behavior Parameters

The following table compiles the available quantitative data on the environmental fate of flufenacet oxalate.

Please note that data for many standard parameters is missing from the search results.

Parameter Value Notes & Interpretation

Soil Degradation DT₅₀
(Lab)

5.83 days [1] Non-persistent. Half-life for 50% degradation under lab
conditions.

Soil Degradation DT₉₀
(Lab)

123.0 days
[1]

Persistent. Time for 90% degradation, indicating a
slower-degrading fraction.

Soil Adsorption (Kf) 0.132 (mL
g⁻¹) [1]

Very mobile. Low adsorption to soil particles.

Soil Adsorption (Kfoc) 10.6 (mL g⁻¹)
[1]

Very mobile. Confirms high leaching potential to
groundwater.

Earthworm Toxicity (14-
day LC₅₀)

> 1000 mg/kg
[1]

Low acute toxicity to earthworms.

Experimental Protocols and Regulatory Context

While specific laboratory protocols for flufenacet oxalate are not detailed in the search results, the data

comes from standardized regulatory studies.

Aerobic Soil Degradation Studies: The DT₅₀ and DT₉₀ values are determined by incubating soil

samples containing the substance under controlled laboratory conditions (typically at 20°C) and
monitoring its concentration over time. These studies follow OECD Guideline 307 or equivalent

regulatory guidelines [1].
Soil Adsorption Studies: The Kf and Kfoc values are measured through batch equilibrium

experiments. Soil is mixed with a solution containing the substance, and after reaching equilibrium,
the distribution between the soil and water phases is measured, following guidelines like OECD

Guideline 106 [1].
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The regulatory context is critical for understanding this metabolite. The parent compound, flufenacet, is an

herbicide whose renewal assessment in the European Union identified several concerns [2]:

Groundwater Exposure: Modeling indicates that flufenacet oxalate (FOE oxalate) is one of several
metabolites predicted to leach into groundwater at levels above the regulatory limit of 0.1 µg/L [2].

Data Gaps: The toxicological assessment of several groundwater metabolites, including one related
to flufenacet oxalate, was not finalized, leading to an incomplete consumer risk assessment from

drinking water [2].
Endocrine Disruption: As of 2024, flufenacet has been concluded to be an endocrine disruptor for

humans and wild mammals via the thyroid modality, which has led to a decision to ban it in the EU [3].

Key Environmental and Regulatory Concerns

The following diagram illustrates the primary environmental fate and regulatory concerns associated with

flufenacet oxalate.
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Click to download full resolution via product page

Environmental pathway and regulatory concerns for flufenacet oxalate

Limitations and Research Data Gaps

This assessment highlights several data gaps that are crucial for researchers to note:

Missing Core Data: Key parameters for a full environmental risk assessment are absent from the
available data, including aqueous solubility, vapor pressure, Henry's Law constant, and direct
ecotoxicity data for aquatic and terrestrial organisms [1].
Incomplete Risk Assessment: The European Food Safety Authority (EFSA) has stated that the

consumer risk assessment from the consumption of drinking water could not be finalized due to data
gaps, including the toxicological profile of related metabolites [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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